N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H13F3N4O/c15-14(16,17)12-2-1-9(8-18-12)13(22)20-10-4-6-21-11(7-10)3-5-19-21/h1-3,5,8,10H,4,6-7H2,(H,20,22)
• InChI Key: OHOJOYGIQLHLDM-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=CC=N2)CC1NC(=O)C3=CN=C(C=C3)C(F)(F)F
• Molecular Formula: C14H13F3N4O
• Molecular Weight: 310.27 g/mol

Description

N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-6-(trifluoromethyl)nicotinamide is a useful research compound. Its molecular formula is C14H13F3N4O and its molecular weight is 310.28. The purity is usually 95%.
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Scientific Research Applications

Nicotinamide Derivatives in Biological Systems

Nicotinamide and its derivatives, including compounds structurally related to N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-6-(trifluoromethyl)nicotinamide, have been extensively studied for their roles in biological systems. Research has shown that various nicotinamide derivatives are active against pellagra, with nicotinamide methochloride being formed in the mammalian body after administration of nicotinic acid or nicotinamide, indicating their significance in metabolic pathways (Ellinger, Fraenkel, & Abdel Kader, 1947).

Inhibition of NAMPT Enzyme

Amides derived from 1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid, structurally related to the compound of interest, have been identified as potent inhibitors of the human nicotinamide phosphoribosyltransferase (NAMPT) enzyme. These compounds have shown nanomolar antiproliferation activities against human tumor lines in vitro and demonstrated in vivo efficacy in mouse xenograft tumor models, suggesting their potential in cancer therapy (Zheng et al., 2013).

NNMT Inhibition and Its Implications

The enzyme Nicotinamide N-methyltransferase (NNMT) catalyzes the N-methylation of nicotinamide and related compounds. Inhibition of NNMT has implications in various human diseases, and potent and selective NNMT inhibitors like MS2734 have been developed, paving the way for future therapeutic applications (Babault et al., 2018).

Antitumor and Antibacterial Activities

Research into pyridine derivatives, including those structurally similar to N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-6-(trifluoromethyl)nicotinamide, has highlighted their significant roles in antitumor, antibacterial, and antifungal activities. Novel compounds such as 5-Arylazo-2-[(substituted)-3,4,5-trihydroxy-6-(hydroxymethyl) tetrahydro-2H-pyran-2-yloxy]-4,6-dimethyl nicotine nitrile have been synthesized, showcasing the versatility and potential of nicotinamide derivatives in pharmaceutical applications (Mmh et al., 2017).